Cas no 104086-75-1 (Cytidine5'-(trihydrogen diphosphate), 2',3'-dideoxy- (9CI))

• Product Name: Cytidine5'-(trihydrogen diphosphate), 2',3'-dideoxy- (9CI)
• CAS No: 104086-75-1
• MF: C₉H₁₅N₃O₉P₂
• MW: 371.177623987198
• CID: 158962
• PubChem ID: 128494
• Update Time: 2025-04-19

Cytidine5'-(trihydrogen diphosphate), 2',3'-dideoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cytidine5'-(trihydrogen diphosphate), 2',3'-dideoxy- (9CI)
• 2',3'-dideoxycytidine monophosphate
• [(2S,5S)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methyl trihydrogen diphosphate
• 2',3'-Dideoxycytidine diphosphate
• Cytidine 5'-(trihydrogen diphosphate), 2',3'-dideoxy-
• 104086-75-1
• DTXSID70908786
• [5-(2-Hydroxy-4-iminopyrimidin-1(4H)-yl)oxolan-2-yl]methyl trihydrogen diphosphate

• Inchi： 1S/C9H15N3O9P2/c10-7-3-4-12(9(13)11-7)8-2-1-6(20-8)5-19-23(17,18)21-22(14,15)16/h3-4,6,8H,1-2,5H2,(H,17,18)(H2,10,11,13)(H2,14,15,16)/t6-,8-/m0/s1
• InChI Key： FVSQWXITYSICAK-XPUUQOCRSA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)OC[C@@H]1CC[C@@H](N2C(N=C(C=C2)N)=O)O1

Computed Properties

• Exact Mass: 371.02845
• Monoisotopic Mass: 371.02835306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 181Ų

Experimental Properties

• PSA: 181.21